Cas no 830325-81-0 (L-Glutamic acid, L-valyl-L-isoleucyl-L-histidyl-)

• Product name: L-Glutamic acid, L-valyl-L-isoleucyl-L-histidyl-
• CAS No: 830325-81-0
• MF: C₂₂H₃₆N₆O₇
• MW: 496.557245254517
• CID: 679391
• PubChem ID: 71416564

L-Glutamic acid, L-valyl-L-isoleucyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-valyl-L-isoleucyl-L-histidyl-
• (2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]pentanedioic acid
• L-Valyl-L-isoleucyl-L-histidyl-L-glutamic acid
• 830325-81-0
• DTXSID30835943

• Inchi： InChI=1S/C22H36N6O7/c1-5-12(4)18(28-20(32)17(23)11(2)3)21(33)27-15(8-13-9-24-10-25-13)19(31)26-14(22(34)35)6-7-16(29)30/h9-12,14-15,17-18H,5-8,23H2,1-4H3,(H,24,25)(H,26,31)(H,27,33)(H,28,32)(H,29,30)(H,34,35)/t12-,14-,15-,17-,18-/m0/s1
• InChI Key： RQHXRWJUKGKGTH-ADBDHWBDSA-N
• SMILES： CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(C(C)C)N

Computed Properties

• Exact Mass: 496.26454751g/mol
• Monoisotopic Mass: 496.26454751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 217Ų